Cas no 849793-87-9 (Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester)

• Product Name: Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester
• CAS No: 849793-87-9
• MF: C₇H₈ClNO₄S₂
• MW: 269.72571849823
• CID: 716752
• PubChem ID: 24778122
• Update Time: 2025-11-02

Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester
• 2-(PYRIDIN-4-YL)-2,3-DIHYDROQUINAZOLIN-4(1H)-ONE
• N-[(5-chloro-2-thienyl)sulfonyl]Carbamic acid ethyl ester
• ethyl [(5-chloro-2-thienyl)sulfonyl]carbamate
• N-[(5-chloro-2-thienyl)sulfonyl]-carbamic acid ethyl ester
• 849793-87-9
• ethyl N-(5-chlorothiophen-2-yl)sulfonylcarbamate
• (5-Chloro-thiophene-2-sulfonyl)-carbamic Acid Ethyl Ester
• XALLJMFDLUYTTF-UHFFFAOYSA-N
• ETHYL N-(5-CHLOROTHIOPHEN-2-YLSULFONYL)CARBAMATE
• DA-19412
• ethyl 5-chlorothiophen-2-ylsulfonylcarbamate
• ethyl N-[(5-chlorothiophen-2-yl)sulfonyl]carbamate
• Ethyl (5-chlorothiophen-2-yl)sulfonylcarbamate
• Ethyl [(5-chlorothiophen-2-yl)sulfonyl]carbamate
• Ethyl ((5-chlorothiophen-2-yl)sulfonyl)carbamate
• NS00007595
• SCHEMBL195598
• Ethyl N-[(5-chloro-2-thienyl)sulfonyl]carbamate
• G73130
• ethyl[(5-chloro-2-thienyl)sulfonyl]carbamate
• DTXSID701244183
• EC 700-250-7
• Ethyl5-chlorothiophen-2-ylsulphonylcarbamate

• Inchi： 1S/C7H8ClNO4S2/c1-2-13-7(10)9-15(11,12)6-4-3-5(8)14-6/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： XALLJMFDLUYTTF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 268.9583278g/mol
• Monoisotopic Mass: 268.9583278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.515

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester

Comprehensive Guide to Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester (CAS No. 849793-87-9)

Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester (CAS 849793-87-9) is a specialized organic compound with a unique molecular structure that combines a thiophene ring with sulfonyl and carbamate functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the 5-chloro-2-thienyl moiety enhances its reactivity, making it valuable for synthesizing derivatives with tailored properties.

In recent years, the demand for sulfonamide-based compounds like Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate for developing enzyme inhibitors and antimicrobial agents. The compound's ethyl ester group also offers flexibility for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic chemistry perspective, CAS 849793-87-9 exemplifies the convergence of heterocyclic chemistry and sulfonamide chemistry. Its thiophene-sulfonyl scaffold is structurally similar to motifs found in several FDA-approved drugs, which explains its popularity in high-throughput screening libraries. The compound's chloro-substituted thiophene component contributes to its electronic properties, making it relevant for organic electronics applications as well.

The physicochemical properties of Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester have been characterized extensively. It typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. These properties make it suitable for various cross-coupling reactions, a hot topic in contemporary green chemistry research aiming to reduce synthetic steps.

In the context of drug design, this compound's sulfonylcarbamate structure is noteworthy. Many researchers are investigating its potential as a protease inhibitor scaffold, especially against viral targets—a particularly relevant application given the post-pandemic focus on broad-spectrum antivirals. The chlorothiophene unit may contribute to enhanced binding affinity through halogen bonding, a mechanism increasingly exploited in rational drug design.

From an industrial standpoint, CAS 849793-87-9 represents an important fine chemical for contract research organizations (CROs) and pharmaceutical intermediates manufacturers. Its synthesis typically involves sulfonylation of 5-chlorothiophene-2-sulfonamide followed by carbamate formation—processes that have been optimized for atom economy in line with modern sustainable chemistry principles.

Analytical methods for characterizing Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester include HPLC, NMR spectroscopy, and mass spectrometry. These techniques are crucial for quality control, especially given the compound's use in preclinical research. Recent advances in microscale chemistry have enabled more efficient characterization of such compounds using minimal material—an important consideration for expensive research chemicals.

The stability profile of 849793-87-9 has been studied under various conditions. It shows good stability at room temperature when stored properly, but like many sulfonamide derivatives, it may undergo hydrolysis under strongly acidic or basic conditions. This sensitivity actually makes it interesting for developing prodrug systems, where controlled release of active moieties is desired—a major focus area in drug delivery research.

In material science applications, the π-conjugated system of the thiophene ring in Carbamic acid,N-[(5-chloro-2-thienyl)sulfonyl]-, ethyl ester has attracted attention for organic semiconductors development. Researchers are exploring its derivatives as potential components in organic field-effect transistors (OFETs) and photovoltaic materials, aligning with the global push toward renewable energy technologies.

Looking ahead, the scientific community continues to explore novel applications for CAS 849793-87-9. Its versatility as a chemical building block ensures ongoing relevance across multiple disciplines. As computational chemistry and AI-assisted drug discovery methods advance, compounds with well-characterized structures like this are becoming increasingly valuable for in silico screening and molecular modeling studies.